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Compound of Interest

Compound Name: Ferric glycinate

Cat. No.: B057148 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and proper

disposal of ferric glycinate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety and Handling Precautions
Before handling ferric glycinate, it is essential to be familiar with its safety profile. While ferric
glycinate is generally not classified as a hazardous substance, proper laboratory practices are

necessary to minimize exposure and risk.[1][2]

Personal Protective Equipment (PPE): Proper PPE is the first line of defense against chemical

exposure. All personnel handling ferric glycinate should wear the following equipment.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][4]

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, latex, PVC)

tested according to EN 374.[4]

[5]

Prevents direct skin contact

with the compound.

Body Protection

Standard laboratory coat.

Fire/flame resistant clothing is

recommended if working near

open flames.[3][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use only in a well-ventilated

area.[3] If dust formation is

likely, use a NIOSH-approved

respirator.

Prevents inhalation of fine dust

particles.

Step-by-Step Disposal Protocol
The disposal of chemical waste is governed by a combination of federal and state regulations,

such as the Resource Conservation and Recovery Act (RCRA) in the United States.[7][8] The

generator of the waste is responsible for its proper identification and disposal.[8][9]

Step 1: Waste Identification and Classification First, determine if the ferric glycinate waste

should be classified as hazardous. While pure ferric glycinate is typically not considered

hazardous waste, contamination with other substances may alter its classification.[5][10]

Step 2: Segregation and Collection

Do not mix ferric glycinate waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.
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Collect solid ferric glycinate waste in a designated, sealed, and clearly labeled container.

[10]

The label should include: "Ferric Glycinate Waste," the date, and the name of the

generating laboratory/researcher.

Step 3: Managing Spills In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.[3]

Wear Appropriate PPE: Before cleaning, don the required PPE as detailed in the table

above.

Contain the Spill: Prevent the powder from becoming airborne. Avoid dry sweeping. Gently

moisten the material with water if necessary to control dust.[5]

Clean-Up: Mechanically pick up the spilled material (e.g., with a scoop or shovel) and place it

into a designated waste container.[4][10]

Decontaminate: Clean the spill area with soap and water.[6]

Dispose of Cleaning Materials: All materials used for cleanup (gloves, wipes, etc.) must be

disposed of as ferric glycinate waste.

Step 4: Final Disposal

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific disposal instructions. They will provide guidance based on local, state, and federal

regulations.[5][10][11]

Arrange for Pickup: Your EHS office will coordinate the pickup and disposal by a licensed

hazardous waste contractor.

Do Not Dispose in Regular Trash or Sewer: Never dispose of ferric glycinate in the

standard trash. Do not allow the product to enter drains, surface water, or ground water, as it

is considered slightly hazardous to aquatic environments.[1]
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Experimental Workflow for Disposal
The following diagram outlines the logical workflow and decision-making process for the proper

disposal of ferric glycinate.
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Ferric Glycinate Disposal Workflow

Preparation & Handling

Waste Assessment

Collection & Storage

Disposal Path

Start: Generate Ferric Glycinate Waste

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Is waste contaminated
with hazardous material?

Collect in a labeled,
sealed container for

non-hazardous chemical waste

 No 

Collect in a labeled,
sealed container for

hazardous chemical waste

 Yes 

Contact Institutional EHS Office
for Disposal Guidance

Dispose via approved
Waste Management Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ferric glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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